Cas no 139228-65-2 (1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl-)

1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl- structure
139228-65-2 structure
Product Name:1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl-
CAS No:139228-65-2
MF:C13H15NO
MW:201.264303445816
CID:1264714
Update Time:2024-08-03

1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl-
    • Inchi: 1S/C13H15NO/c15-13-11-6-8-14(9-7-11)12(13)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
    • InChI Key: WEUVIYODIRQLKO-UHFFFAOYSA-N
    • SMILES: N12CCC(CC1)C(=O)C2C1=CC=CC=C1

Computed Properties

  • Exact Mass: 201.11545

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 326.3±35.0 °C(Predicted)
  • PSA: 20.31
  • pka: 5.93±0.40(Predicted)
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